Cas no 1076199-43-3 (2,2,13,13-Tetramethyl-4,7,11-trioxo-3,12-dioxa-5,8-diazatetradecane-6-carboxylic Acid)

• Product Name: 2,2,13,13-Tetramethyl-4,7,11-trioxo-3,12-dioxa-5,8-diazatetradecane-6-carboxylic Acid
• CAS No: 1076199-43-3
• MF: C₁₅H₂₆N₂O₇
• MW: 346.376144886017
• CID: 1061994
• PubChem ID: 45040509
• Update Time: 2025-04-20

2,2,13,13-Tetramethyl-4,7,11-trioxo-3,12-dioxa-5,8-diazatetradecane-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2,13,13-Tetramethyl-4,7,11-trioxo-3,12-dioxa-5,8-diazatetradecane-6-carboxylic Acid
• 2,2,13,13-Tetramethy
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]amino]-3-oxopropanoic acid
• DB-302026
• 1076199-43-3
• J-001970
• DTXSID80662206
• tert-Butyl N-(tert-butoxycarbonyl)-3-oxidanylideneseryl-beta-alaninate

• Inchi： 1S/C15H26N2O7/c1-14(2,3)23-9(18)7-8-16-11(19)10(12(20)21)17-13(22)24-15(4,5)6/h10H,7-8H2,1-6H3,(H,16,19)(H,17,22)(H,20,21)
• InChI Key： NZEKPZITRNDROF-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C(C(=O)O)NC(=O)OC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 346.17400
• Monoisotopic Mass: 346.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 547.3±50.0 °C at 760 mmHg
• Flash Point: 284.8±30.1 °C
• Solubility: Chloroform, Dimethylformamide, Dimethyl Sulfoxide, Ethyl Acetate,
• PSA: 138.01000
• LogP: 1.85700
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

2,2,13,13-Tetramethyl-4,7,11-trioxo-3,12-dioxa-5,8-diazatetradecane-6-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)